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Compound of Interest

Compound Name: TFR4OHT

CAS No.: 113748-88-2

Cat. No.: B611315

Get Quote

Introduction & Scientific Context
The Molecule: TFR4OHT vs. Standard 4-OHT
Researchers often confuse TFR4OHT with standard 4-Hydroxytamoxifen (4-OHT). While both

are metabolites or analogs of Tamoxifen used to activate Estrogen Receptor (ER) fusions (e.g.,

Cre-ER^T2), they differ critically in stability.

Standard 4-OHT: Exists as a mixture of cis (Z) and trans (E) isomers. In solution, it

spontaneously isomerizes, which can lead to variable biological activity because the isomers

have different affinities for the ER.

TFR4OHT (Trans-Fixed-Ring 4-Hydroxytamoxifen): A cyclized, conformationally restricted

analog. The "fixed ring" prevents the spontaneous isomerization between cis and trans

states.

Why this matters: Using TFR4OHT eliminates the variable of isomerization, providing a "pure"

agonist/antagonist profile. This protocol ensures that this stability is maintained through proper

solubilization in Dimethyl Sulfoxide (DMSO).
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Mechanism of Action
TFR4OHT binds to the modified Estrogen Receptor ligand-binding domain (ER^T2) fused to

Cre recombinase. In the absence of the ligand, Heat Shock Protein 90 (Hsp90) sequesters

Cre-ER in the cytoplasm. Upon TFR4OHT binding, Hsp90 dissociates, allowing nuclear

translocation and recombination of LoxP sites.

Material Safety & Handling (E-E-A-T)
Hazard Classification: TFR4OHT is a potent SERM. Treat as a Reproductive Toxin and

potential Carcinogen.

PPE Requirements:

Double Nitrile Gloves (0.11 mm minimum thickness).

Lab coat with closed cuffs.

Respiratory protection (N95 or Fume Hood operation).

Waste Disposal: All solid and liquid waste must be incinerated as hazardous chemical waste.

Experimental Protocol: Stock Solution Preparation
A. Reagents and Equipment

Component Specification Purpose

TFR4OHT Powder
>98% Purity (CAS 113748-88-

2)
Active Ligand

DMSO
Anhydrous, Cell Culture Grade

(≥99.9%)
Solvent

Vials
Amber Glass or Foil-wrapped

Polypropylene
Light Protection

Gas Nitrogen or Argon (Optional) Oxidation Prevention

B. Calculation Guide (Molarity)
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Molecular Weight (MW) of TFR4OHT is approximately 387.5 g/mol (Verify against your specific

Certificate of Analysis).

Target Concentration: 10 mM (Standard Stock)

Example: To prepare 1 mL of 10 mM stock:

[1]

C. Step-by-Step Solubilization Workflow
Equilibration: Allow the TFR4OHT vial to warm to Room Temperature (RT) before opening to

prevent water condensation, which precipitates the compound.

Weighing: Weigh the calculated amount of TFR4OHT into a sterile, amber microcentrifuge

tube.

Note: If amber tubes are unavailable, wrap standard tubes in aluminum foil before

weighing.

Solvent Addition: Add high-grade Anhydrous DMSO.

Critical Step: Do not use aqueous buffers at this stage. TFR4OHT is highly lipophilic and

will precipitate immediately in water.

Dissolution:

Vortex vigorously for 30–60 seconds.

If particulates remain, sonicate in a water bath at 37°C for 5 minutes.

Visual Check: The solution must be completely clear and colorless to pale yellow.

Aliquoting: Dispense into single-use aliquots (e.g., 20–50 µL) to avoid freeze-thaw cycles.

Expert Tip: Overlay the aliquots with inert gas (Nitrogen/Argon) before capping to prevent

oxidation during long-term storage.

Storage: Store at -20°C (stable for 6 months) or -80°C (stable for 12 months).
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Visualizing the Workflow
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Figure 1: Step-by-step workflow for preparing stable TFR4OHT stock solutions. Critical control

points are highlighted in blue and green.

Usage & Dilution (In Vitro & In Vivo)[3]
In Vitro (Cell Culture)[2]

Dilution Factor: Keep the final DMSO concentration < 0.5% (v/v) to avoid solvent toxicity.

Preparation: Dilute the 10 mM stock directly into fresh culture media immediately before use.

Working Concentration: Typical induction requires 100 nM – 1 µM.

In Vivo (Animal Injection)
Direct DMSO injection is toxic. You must prepare an emulsion.

Vehicle: Corn Oil or Peanut Oil.

Protocol:

Dilute the DMSO stock into the oil (typical ratio: 10% DMSO / 90% Oil).

Sonicate or vortex heavily to create a stable emulsion.

Warning: TFR4OHT may precipitate if the oil is cold. Warm oil to 37°C before mixing.

Troubleshooting & Quality Control
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Observation Probable Cause Corrective Action

Cloudy Solution Water contamination in DMSO
Use fresh, anhydrous DMSO.

Warm to 37°C.

Precipitation on Dilution
Added to aqueous buffer too

fast

Add dropwise while vortexing

the media.

Yellowing over time Oxidation
Discard. Use inert gas overlay

for future stocks.[2]

Loss of Activity
Light degradation /

Isomerization

Ensure amber tubes are used.

TFR4OHT is more stable than

4-OHT but still light-sensitive.

Mechanism of Action Diagram
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Figure 2: Mechanism of TFR4OHT-induced Cre-ER translocation. The ligand displaces Hsp90,

permitting nuclear entry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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